Cas no 2172236-39-2 (benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate)

• Product Name: benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate
• CAS No: 2172236-39-2
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 6326624
• PubChem ID: 165737263
• Update Time: 2025-05-19

benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate
• benzyl N-{1-[(chlorosulfonyl)methyl]cyclobutyl}carbamate
• EN300-1440484
• 2172236-39-2

• Inchi： 1S/C13H16ClNO4S/c14-20(17,18)10-13(7-4-8-13)15-12(16)19-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,16)
• InChI Key： NSYIJKMUVNAQNZ-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCC1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate

Recent Advances in the Study of Benzyl N-{1-(Chlorosulfonyl)Methylcyclobutyl}Carbamate (CAS: 2172236-39-2)

Benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate (CAS: 2172236-39-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutyl and chlorosulfonyl functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer.

The structural complexity of benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate allows for versatile reactivity, making it a valuable building block in organic synthesis. Researchers have leveraged its chlorosulfonyl group for selective modifications, enabling the creation of sulfonamide derivatives with enhanced pharmacological properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of irreversible inhibitors for cysteine proteases, a class of enzymes implicated in various pathological conditions.

In addition to its synthetic applications, recent investigations have focused on the mechanistic aspects of its reactivity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its conformational dynamics and interaction with biological targets. These studies have provided insights into the compound's stability and reactivity under physiological conditions, which are crucial for its potential use in drug development.

Furthermore, computational modeling has played a pivotal role in predicting the binding affinities of derivatives of benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate with target proteins. Molecular docking simulations have identified promising candidates for further experimental validation, highlighting the compound's potential as a scaffold for designing next-generation therapeutics. Collaborative efforts between academic and industrial researchers are underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

Despite these advancements, challenges remain in scaling up the synthesis of benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate and its derivatives. Recent patents filed by pharmaceutical companies indicate a growing interest in proprietary methods for its production, underscoring its commercial relevance. Future research directions may include exploring its applications in targeted drug delivery systems and combination therapies, as well as addressing potential toxicity concerns through structure-activity relationship (SAR) studies.

In conclusion, benzyl N-{1-(chlorosulfonyl)methylcyclobutyl}carbamate represents a promising chemical entity with broad implications for medicinal chemistry and drug discovery. Its unique structural features and reactivity profile continue to inspire innovative research, paving the way for the development of novel therapeutic agents. Continued interdisciplinary collaboration and technological advancements will be essential to fully realize its potential in addressing unmet medical needs.